Cas no 111192-83-7 (Phosphonic acid,(2-ethoxyphenyl)- (9CI))

• Product Name: Phosphonic acid,(2-ethoxyphenyl)- (9CI)
• CAS No: 111192-83-7
• MF: C₈H₁₁O₄P
• MW: 202.144303560257
• CID: 129156
• PubChem ID: 17589194
• Update Time: 2025-04-18

Phosphonic acid,(2-ethoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(2-ethoxyphenyl)- (9CI)
• (2-ethoxyphenyl)phosphonic acid
• AKOS022090125
• SCHEMBL9751692
• Phosphonic acid, (2-ethoxyphenyl)- (9CI)
• 111192-83-7

• Inchi： 1S/C8H11O4P/c1-2-12-7-5-3-4-6-8(7)13(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
• InChI Key： WFVRXVRYNFRUHQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1OCC)(=O)(O)O

Computed Properties

• Exact Mass: 202.03953
• Monoisotopic Mass: 202.03949583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76